Cas no 1537462-57-9 (N,N-diethyl-4-(morpholin-2-yl)aniline)

N,N-Diethyl-4-(morpholin-2-yl)aniline is a specialized organic compound featuring a morpholine-substituted aniline core with diethylamino functionality. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The morpholine ring enhances solubility and stability, while the diethylamino group contributes to its reactivity in nucleophilic and catalytic processes. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound's purity and consistent performance make it suitable for research requiring high selectivity and yield optimization. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.
N,N-diethyl-4-(morpholin-2-yl)aniline structure
1537462-57-9 structure
Product Name:N,N-diethyl-4-(morpholin-2-yl)aniline
CAS No:1537462-57-9
MF:C14H22N2O
MW:234.337283611298
CID:6003250
PubChem ID:82620478
Update Time:2025-06-15

N,N-diethyl-4-(morpholin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-4-(morpholin-2-yl)aniline
    • EN300-1767744
    • 1537462-57-9
    • Inchi: 1S/C14H22N2O/c1-3-16(4-2)13-7-5-12(6-8-13)14-11-15-9-10-17-14/h5-8,14-15H,3-4,9-11H2,1-2H3
    • InChI Key: VTUSDDQCCXPKAW-UHFFFAOYSA-N
    • SMILES: O1CCNCC1C1C=CC(=CC=1)N(CC)CC

Computed Properties

  • Exact Mass: 234.173213330g/mol
  • Monoisotopic Mass: 234.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 24.5Ų

N,N-diethyl-4-(morpholin-2-yl)aniline Pricemore >>

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Additional information on N,N-diethyl-4-(morpholin-2-yl)aniline

Comprehensive Overview of N,N-diethyl-4-(morpholin-2-yl)aniline (CAS No. 1537462-57-9): Properties, Applications, and Industry Insights

The compound N,N-diethyl-4-(morpholin-2-yl)aniline (CAS No. 1537462-57-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique structural features, including a morpholine ring and a diethylaniline moiety, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C14H22N2O, reflects a balanced hydrophobicity and polarity, making it suitable for applications ranging from drug discovery to advanced polymer formulations.

In recent years, the demand for N,N-diethyl-4-(morpholin-2-yl)aniline has surged due to its role in developing small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's morpholine component is known to enhance solubility and bioavailability, addressing a common challenge in drug delivery systems.

From an industrial perspective, CAS No. 1537462-57-9 is often discussed in forums focusing on high-performance materials. Its incorporation into photovoltaic cells and organic light-emitting diodes (OLEDs) has been explored, leveraging its electron-donating properties. This aligns with the global push toward sustainable energy solutions, a trending topic in 2024. Manufacturers also highlight its stability under ambient conditions, reducing storage costs—a key concern for bulk chemical suppliers.

Analytical studies of N,N-diethyl-4-(morpholin-2-yl)aniline emphasize its compatibility with modern techniques like HPLC-MS and NMR spectroscopy. These methods ensure precise quantification in complex matrices, a requirement for GMP-certified production. Additionally, computational modeling predicts its binding affinity for kinase targets, sparking collaborations between academia and biotech firms.

Environmental and safety profiles of CAS No. 1537462-57-9 are frequently queried in regulatory databases. While not classified as hazardous, its biodegradation pathways remain under study to meet green chemistry standards. This aspect resonates with the growing consumer demand for eco-friendly chemicals, further driving R&D investments.

In summary, N,N-diethyl-4-(morpholin-2-yl)aniline exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from precision medicine to renewable energy—position it as a compound of enduring relevance. As industries prioritize molecular diversification, this chemical will likely remain a focal point in scientific literature and patent filings.

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